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Compound of Interest

Compound Name: (R)-Piperazine-2-carboxylic acid

Cat. No.: B1233817 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-Piperazine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-Piperazine-2-
carboxylic acid (CAS No: 31321-68-3), a key building block in organic synthesis and

pharmaceutical development. The following sections detail its hazardous properties, safe

handling procedures, and emergency response protocols to ensure its safe use in a laboratory

setting.

Hazard Identification and Classification
(R)-Piperazine-2-carboxylic acid and its racemic mixture are classified as hazardous

substances. The primary routes of exposure are inhalation, skin contact, and eye contact. The

available data, primarily from safety data sheets for the racemic mixture ((+/-)-Piperazine-2-

carboxylic acid), indicates the following GHS classifications.[1][2]

Signal Word:Warning[1][2]

Hazard Pictogram:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P312: Call a POISON CENTER or doctor if you feel unwell.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of piperazine-2-

carboxylic acid. Data for the specific (R)-enantiomer is limited; therefore, properties of the

racemic mixture are also included.
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Property Value Source(s)

Molecular Formula C₅H₁₀N₂O₂ [1][2][3]

Molecular Weight 130.15 g/mol [1][2][3]

Appearance
White or yellow crystalline

powder
[4]

Melting Point 265 °C (decomposes) [4][5][6]

Boiling Point 313.6 ± 37.0 °C (Predicted) [5]

Density 1.174 g/cm³ [4][5]

pKa 1.90 ± 0.20 (Predicted) [5]

XLogP3-AA -3.5 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Topological Polar Surface Area 61.4 Å² [2]

Toxicological Information
Detailed toxicological studies specifically for (R)-Piperazine-2-carboxylic acid are not readily

available in the public domain. The information below is based on data for the racemic mixture

and general piperazine compounds. The chemical, physical, and toxicological properties have

not been thoroughly investigated.[3]
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Toxicity Endpoint Classification / Data Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1][2]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[1][2]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [3]

Handling, Storage, and Disposal
Proper handling and storage are crucial to minimize risk.

4.1 Safe Handling

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[8] Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles (European standard - EN 166).[1][7]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[1][8]
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Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[1]

General Hygiene: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.[8]

4.2 Storage

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7]

Store under an inert atmosphere as the compound may be air-sensitive.[1][5] Keep in a dark

place, as some piperazine derivatives are light-sensitive.[4][5][9]

Incompatible Materials: Avoid strong oxidizing agents, strong acids, acid anhydrides, and

acid chlorides.[7][9]

4.3 Disposal

Dispose of contents and containers to an approved waste disposal plant.[7] Waste disposal

methods should comply with all federal, state, and local regulations.

Emergency and First Aid Measures
General Advice: If symptoms persist, consult a physician. Show the safety data sheet to the

doctor in attendance.[1][3]

Inhalation: Remove the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Get medical attention if symptoms occur.[1]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing. If skin irritation persists, call a physician.[1]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][3]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Get medical attention if symptoms occur.[1]
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Experimental Protocols
6.1 General Laboratory Handling Workflow

The following diagram illustrates a standard workflow for handling (R)-Piperazine-2-carboxylic
acid in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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